Cas no 2230802-76-1 (5,5-Difluoro-2,2-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 5,5-Difluoro-2,2-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2230802-76-1
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 5032494
• PubChem ID: 137965614
• Update Time: 2025-05-20

5,5-Difluoro-2,2-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-Difluoro-2,2-dimethylcyclohexane-1-carboxylic acid

• Inchi： 1S/C9H14F2O2/c1-8(2)3-4-9(10,11)5-6(8)7(12)13/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： BNLQOHVSMASOCW-UHFFFAOYSA-N
• SMILES： FC1(CCC(C)(C)C(C(=O)O)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 5,5-Difluoro-2,2-dimethylcyclohexane-1-carboxylic acid

5,5-Difluoro-2,2-dimethylcyclohexane-1-carboxylic Acid (CAS 2230802-76-1): Properties, Applications, and Market Insights

5,5-Difluoro-2,2-dimethylcyclohexane-1-carboxylic acid (CAS 2230802-76-1) is a fluorinated cyclohexane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its difluoro and dimethyl substitutions, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers and industry professionals are increasingly interested in this molecule due to its structural versatility and potential as a building block for bioactive compounds.

The molecular structure of 5,5-Difluoro-2,2-dimethylcyclohexane carboxylic acid features a cyclohexane ring with two fluorine atoms at the 5-position and two methyl groups at the 2-position, terminating in a carboxylic acid functional group. This arrangement contributes to its moderate polarity and influences its solubility characteristics. The compound typically appears as a white to off-white crystalline powder under standard conditions, with stability that makes it suitable for various laboratory and industrial applications.

In pharmaceutical research, 5,5-Difluoro-2,2-dimethylcyclohexane-1-carboxylic acid serves as a key intermediate for the synthesis of more complex molecules. Its fluorinated structure is particularly valuable in drug discovery, where fluorine incorporation often enhances metabolic stability and bioavailability of potential drug candidates. Recent studies have explored its use in developing novel anti-inflammatory agents and enzyme inhibitors, aligning with current trends in fluorinated pharmaceutical intermediates research.

The agrochemical industry has shown growing interest in difluoro dimethylcyclohexane derivatives like this compound for developing new crop protection agents. The presence of fluorine atoms can improve the biological activity and environmental persistence of agrochemicals, addressing the industry's need for more effective and sustainable solutions. This application aligns with global concerns about food security and sustainable agriculture practices.

From a synthetic chemistry perspective, CAS 2230802-76-1 offers several advantages. The compound's stability under various reaction conditions makes it a reliable starting material for numerous transformations. Chemists value its predictable reactivity pattern, which facilitates the design of efficient synthetic routes. Recent publications have highlighted its use in stereoselective synthesis and as a scaffold for creating chiral auxiliaries.

The market for fluorinated organic compounds like 5,5-Difluoro-2,2-dimethylcyclohexane carboxylic acid has seen steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Manufacturers are responding to this demand by optimizing production processes to ensure consistent quality and scalability. Current market analysis suggests that the compound's availability is improving, though it remains a specialty chemical with specific applications.

Quality control for 5,5-Difluoro-2,2-dimethylcyclohexane-1-carboxylic acid typically involves rigorous analytical testing, including HPLC, NMR, and mass spectrometry to verify purity and structural integrity. Storage recommendations generally suggest keeping the material in a cool, dry environment, protected from moisture and strong light sources to maintain stability over extended periods.

Environmental and safety considerations for handling CAS 2230802-76-1 follow standard laboratory protocols for carboxylic acid compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. Disposal should follow local regulations for organic chemical waste, reflecting the growing emphasis on green chemistry principles in research and industry.

Recent scientific literature has highlighted innovative applications of difluoro dimethylcyclohexane derivatives in materials science, particularly in the development of specialty polymers and liquid crystals. These emerging applications demonstrate the compound's versatility beyond its traditional uses in life sciences, opening new avenues for research and commercialization.

For researchers sourcing 5,5-Difluoro-2,2-dimethylcyclohexane-1-carboxylic acid, it's important to verify suppliers' credentials and request comprehensive analytical data. The compound is available through several specialty chemical providers, with variations in packaging sizes and purity grades to accommodate different research needs and scales of operation.

The future outlook for 5,5-Difluoro-2,2-dimethylcyclohexane carboxylic acid appears promising, with potential expansions into new application areas. Ongoing research into fluorinated compounds continues to reveal novel properties and uses, suggesting that this chemical may gain additional significance in coming years. Its role in addressing current challenges in medicinal chemistry and materials science positions it as a compound worth watching in the specialty chemicals market.